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An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction
Helional®, a synthetic aromatic aldehyde, is a widely utilized fragrance ingredient in a variety

of consumer products, from fine fragrances to detergents and soaps. Its characteristic fresh,

floral, and marine scent profile has made it a staple in the perfumery industry. Chemically

known as 3-(1,3-Benzodioxol-5-yl)-2-methylpropanal, its presence in numerous household and

personal care products necessitates a thorough understanding of its environmental fate and

biodegradation to assess its ecological impact. This technical guide provides a comprehensive

overview of the current knowledge on the environmental distribution, persistence, and

degradation of Helional, intended to inform researchers, scientists, and professionals in drug

development and environmental science.

Physicochemical Properties
The environmental transport and partitioning of a chemical are largely governed by its

physicochemical properties. Helional is a colorless to pale yellow liquid with a molecular

formula of C₁₁H₁₂O₃ and a molecular weight of 192.21 g/mol .[1] Key properties influencing its

environmental behavior are summarized in Table 1.

Table 1: Physicochemical Properties of Helional
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Property Value Reference

CAS Number 1205-17-0 [2]

Molecular Formula C₁₁H₁₂O₃ [3]

Molecular Weight 192.21 g/mol [1]

Vapor Pressure 0.000288 mm Hg @ 23°C [3]

Log P (Octanol-Water Partition

Coefficient)
1.4 [3]

Water Solubility Predicted: 734.5 mg/L @ 25°C EPI Suite™

Boiling Point Predicted: 282.4 °C EPI Suite™

Melting Point Predicted: -12.9 °C EPI Suite™

Environmental Fate
The environmental fate of Helional is determined by a combination of transport and

transformation processes, including biodegradation, soil sorption, photolysis, and hydrolysis.

Biodegradation
Biodegradation is a key process for the removal of organic chemicals from the environment.

Based on available data, Helional is not readily biodegradable. A study following the OECD

301F guideline for ready biodegradability determined a biodegradation of only 8% over a 28-

day period.[4] This suggests that Helional may persist in the environment for a considerable

time.

Table 2: Biodegradability of Helional

Test Guideline Inoculum Duration Result Reference

OECD 301F

(Manometric

Respirometry)

Activated sludge 28 days

8%

Biodegradation

(Not readily

biodegradable)

[4]
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Soil Sorption
The mobility of Helional in soil and sediment is influenced by its tendency to adsorb to soil

organic carbon. The soil organic carbon-water partitioning coefficient (Koc) is a key parameter

for assessing this behavior. A predicted Log Koc value for Helional is presented in Table 3.

This value suggests that Helional has a low to moderate potential for adsorption to soil and

sediment, indicating a potential for leaching into groundwater.

Table 3: Predicted Soil Sorption and Bioconcentration of Helional

Parameter Predicted Value Method

Log Koc 2.45
EPI Suite™ (KOCWIN™

v2.00)

Bioconcentration Factor (BCF) 13.84 EPI Suite™ (BCFBAF™ v3.01)

Photolysis and Hydrolysis
Photolysis, or degradation by sunlight, can be a significant removal mechanism for chemicals in

aquatic environments. Similarly, hydrolysis is the breakdown of a chemical due to its reaction

with water. Based on predictive modeling, the potential for these processes to contribute to the

degradation of Helional is estimated below.

Table 4: Predicted Abiotic Degradation of Helional

Degradation Process Predicted Half-life Method

Atmospheric Oxidation
0.287 days (12-hr day, 1.5E6

OH/cm³)

EPI Suite™ (AOPWIN™

v1.92)

Hydrolysis Not expected to be significant
EPI Suite™ (HYDROWIN™

v2.00)

Biodegradation Pathway
While specific experimental studies detailing the complete biodegradation pathway of Helional
are not readily available in the public domain, a plausible pathway can be predicted based on
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the biotransformation of structurally similar compounds, such as piperonal and other aromatic

aldehydes. The proposed pathway involves initial oxidation of the aldehyde group, followed by

demethylenation of the methylenedioxy bridge and subsequent ring cleavage.

The following diagram illustrates a predicted biodegradation pathway for Helional.

Helional
(3-(1,3-Benzodioxol-5-yl)-2-methylpropanal) 3-(1,3-Benzodioxol-5-yl)-2-methylpropanoic acid

Aldehyde
Oxidation 3-(3,4-Dihydroxyphenyl)-2-methylpropanoic acidDemethylenation Ring Cleavage Products

Ring Cleavage
(Ortho or Meta) CO2 + H2O + Biomass

Further
Metabolism

Click to download full resolution via product page

Predicted biodegradation pathway of Helional.

Aquatic Ecotoxicity
Helional is classified as "Toxic to aquatic life with long lasting effects" (H411), indicating its

potential to cause harm to aquatic organisms.[2][4] While specific experimental ecotoxicity data

is limited in publicly available literature, predictive models can provide an estimation of its

toxicity to different aquatic species.

Table 5: Predicted Aquatic Ecotoxicity of Helional

Organism Endpoint
Predicted Value
(mg/L)

Method

Fish (Fathead

Minnow)
96-h LC50 5.4

EPI Suite™

(ECOSAR™ v2.0)

Daphnia magna 48-h EC50 8.1
EPI Suite™

(ECOSAR™ v2.0)

Green Algae 96-h EC50 2.7
EPI Suite™

(ECOSAR™ v2.0)

Experimental Protocols
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This section outlines the general methodologies for key experiments used to determine the

environmental fate and ecotoxicity of substances like Helional.

Ready Biodegradability: OECD 301F (Manometric
Respirometry Test)
This test evaluates the potential for a substance to be rapidly biodegraded in an aerobic

aqueous environment.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with a microbial source (typically activated sludge) and incubated in a closed flask with a

device to measure oxygen consumption. The amount of oxygen consumed by the microbial

population during the degradation of the test substance is measured over a 28-day period

and is expressed as a percentage of the theoretical oxygen demand (ThOD).

Apparatus: Closed respirometer with a device for measuring oxygen consumption.

Procedure:

Prepare a mineral medium containing essential inorganic salts.

Add the test substance to the test flasks at a concentration that is not inhibitory to the

microorganisms.

Inoculate the flasks with a small volume of activated sludge from a sewage treatment

plant.

Include control flasks (inoculum only) and reference flasks (with a readily biodegradable

substance like sodium benzoate).

Incubate the flasks in the dark at a constant temperature (e.g., 20 ± 1 °C) for 28 days.

Continuously measure the oxygen consumption.

Interpretation: A substance is considered readily biodegradable if it reaches a biodegradation

level of ≥ 60% of the ThOD within a 10-day window during the 28-day test period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Helional (CAS 1205-17-0) – Synthetic Floral-Anisic Ingredient for Perfumery —
Scentspiracy [scentspiracy.com]

2. hekserij.nl [hekserij.nl]

3. iff.com [iff.com]

4. prodasynth.com [prodasynth.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b122354?utm_src=pdf-body-img
https://www.benchchem.com/product/b122354?utm_src=pdf-custom-synthesis
https://www.scentspiracy.com/fragrance-ingredients/p/helional
https://www.scentspiracy.com/fragrance-ingredients/p/helional
https://www.hekserij.nl/wp-content/uploads/2025/04/SDS-23079-Helional-IFF-2025-04.pdf
https://www.iff.com/scent/ingredients-compendium/helional/
https://www.prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_KITIC96HGK_285&idi=EN&GHS=CLP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [The Environmental Fate and Biodegradation of
Helional: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122354#environmental-fate-and-biodegradation-of-
helional]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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